N-(4-bromo-2-fluorophenyl)-2-(4-chloro-3-methylphenoxy)acetamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-(4-chloro-3-methylphenoxy)acetamide
• InChI: InChI=1S/C15H12BrClFNO2/c1-9-6-11(3-4-12(9)17)21-8-15(20)19-14-5-2-10(16)7-13(14)18/h2-7H,8H2,1H3,(H,19,20)
• InChI Key: NLXDOZNVBGEPKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=C(C=C(C=C2)Br)F)Cl
• Molecular Formula: C15H12BrClFNO2
• Molecular Weight: 372.61 g/mol

Description

N-(4-bromo-2-fluorophenyl)-2-(4-chloro-3-methylphenoxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as "BFCA" and is a member of the phenacetin family. BFCA has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of BFCA is not fully understood, but it is believed to act as an inhibitor of certain enzymes that play a role in the development and progression of various diseases. Specifically, BFCA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to play a key role in inflammation.
Biochemical and Physiological Effects:
BFCA has been shown to have a variety of biochemical and physiological effects. In particular, BFCA has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. These effects are believed to be due to the inhibition of COX-2 activity and the subsequent reduction in prostaglandin production.

Advantages and Limitations for Lab Experiments

BFCA has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it has been shown to have potent biological activity at low concentrations. However, one limitation of BFCA is its low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for research on BFCA. One area of interest is the development of new therapeutic agents based on BFCA. Another potential direction is the investigation of the molecular mechanisms underlying the biological activity of BFCA. Additionally, further research is needed to fully understand the potential advantages and limitations of BFCA in laboratory experiments.

Synthesis Methods

The synthesis of BFCA involves the reaction of 4-bromo-2-fluoroaniline with 4-chloro-3-methylphenol in the presence of a base and a solvent. The resulting product is then treated with acetic anhydride to yield BFCA. The synthesis of BFCA is a multi-step process that requires careful attention to detail to ensure a high yield and purity of the final product.

Scientific Research Applications

BFCA has been studied extensively for its potential applications in various fields of scientific research. One of the primary areas of research has been in the field of medicinal chemistry, where BFCA has shown potential as a therapeutic agent for the treatment of various diseases, including cancer and inflammation.